Cas no 2763750-70-3 (Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride)

Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride is a brominated azetidine derivative with potential applications in pharmaceutical and organic synthesis. The compound features a rigid azetidine ring substituted with a 4-bromophenyl group, enhancing its utility as a scaffold for drug discovery. The ester functionality allows for further derivatization, while the hydrochloride salt improves solubility and handling. Its structural characteristics make it valuable for exploring bioactivity, particularly in central nervous system (CNS) or antimicrobial research. The presence of the bromine atom also facilitates cross-coupling reactions, enabling modular synthetic routes. This compound is suited for researchers seeking intermediates with versatile reactivity and well-defined stereochemistry.
Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride structure
2763750-70-3 structure
Product Name:Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride
CAS No:2763750-70-3
MF:C12H15BrClNO2
MW:320.610001802444
CID:5561988
PubChem ID:165999158
Update Time:2025-06-08

Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride
    • EN300-37356937
    • 2763750-70-3
    • Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride
    • Inchi: 1S/C12H14BrNO2.ClH/c1-16-11(15)6-12(7-14-8-12)9-2-4-10(13)5-3-9;/h2-5,14H,6-8H2,1H3;1H
    • InChI Key: SWBDAZZCIOSBNO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1(CC(=O)OC)CNC1.Cl

Computed Properties

  • Exact Mass: 318.99747g/mol
  • Monoisotopic Mass: 318.99747g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų

Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37356937-0.05g
methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride
2763750-70-3 95%
0.05g
$249.0 2023-07-07
Enamine
EN300-37356937-0.1g
methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride
2763750-70-3 95%
0.1g
$372.0 2023-07-07
Enamine
EN300-37356937-0.25g
methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride
2763750-70-3 95%
0.25g
$530.0 2023-07-07
Enamine
EN300-37356937-0.5g
methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride
2763750-70-3 95%
0.5g
$835.0 2023-07-07
Enamine
EN300-37356937-1.0g
methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride
2763750-70-3 95%
1.0g
$1070.0 2023-07-07
Enamine
EN300-37356937-2.5g
methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride
2763750-70-3 95%
2.5g
$2100.0 2023-07-07
Enamine
EN300-37356937-5.0g
methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride
2763750-70-3 95%
5.0g
$3105.0 2023-07-07
Enamine
EN300-37356937-10.0g
methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride
2763750-70-3 95%
10.0g
$4606.0 2023-07-07
Aaron
AR027WFQ-50mg
methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride
2763750-70-3 95%
50mg
$368.00 2025-02-15
Aaron
AR027WFQ-100mg
methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride
2763750-70-3 95%
100mg
$537.00 2025-02-15

Additional information on Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride

Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate Hydrochloride: A Comprehensive Overview

Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride (CAS No. 2763750-70-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of an acetate ester, featuring a unique azetidine ring and a bromophenyl substituent. Its structural complexity and functional groups make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The azetidine ring, a four-membered cyclic amine, is known for its high reactivity and conformational flexibility. These properties make it an attractive scaffold for the design of bioactive molecules. The presence of the bromophenyl group further enhances the compound's potential by introducing additional functional diversity and modulating its pharmacological properties. The methyl acetate ester moiety, on the other hand, contributes to the compound's solubility and stability, which are crucial factors in drug development.

Recent studies have highlighted the potential of Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent neuroprotective effects, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride has also been investigated for its anti-inflammatory and analgesic activities. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest that it could be developed into a novel anti-inflammatory drug with potential applications in treating chronic inflammatory diseases like rheumatoid arthritis.

The pharmacokinetic profile of Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride has also been extensively studied. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

From a synthetic chemistry perspective, the preparation of Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride involves several key steps. The synthesis typically begins with the formation of the azetidine ring through a ring-closing metathesis reaction or a similar method. The bromophenyl substituent is then introduced via a substitution reaction, followed by esterification to form the methyl acetate group. The final step involves protonation to form the hydrochloride salt.

The versatility of Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride extends beyond its therapeutic applications. It has also been used as an intermediate in the synthesis of more complex molecules, including other pharmaceuticals and agrochemicals. Its unique structure provides a platform for further chemical modifications, enabling researchers to explore a wide range of derivatives with enhanced biological activities.

In conclusion, Methyl 2-[3-(4-bromophenyl)azetidin-3-yl]acetate hydrochloride (CAS No. 2763750-70-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its structural features, pharmacological properties, and synthetic accessibility make it an important molecule for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, contributing to the advancement of healthcare and medicine.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.